3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H17N5S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-6-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H17N5S/c1-18(2,3)14-6-4-12(5-7-14)15-20-21-17-23(15)22-16(24-17)13-8-10-19-11-9-13/h4-11H,1-3H3
• InChI Key: JASYWCQGDVUHJZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=NC=C4

Description

3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to exert its anticancer activity by inducing apoptosis and cell cycle arrest in cancer cells. It has also been suggested to inhibit the expression of various pro-inflammatory cytokines and enzymes, thereby exhibiting anti-inflammatory activity.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. It has been reported to exhibit potent cytotoxicity against various cancer cell lines. It has also been shown to exhibit anti-inflammatory and antioxidant activity. Additionally, this compound has been reported to exhibit antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anticancer activity against various cancer cell lines. It also exhibits anti-inflammatory, antioxidant, antibacterial, and antifungal activity, making it a versatile compound for various research applications. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

Several future directions can be explored for 3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the potential directions is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases. Additionally, further studies can be conducted to elucidate its mechanism of action and to optimize its pharmacokinetic properties. Furthermore, this compound can be modified to generate analogs with improved efficacy and bioavailability.

Synthesis Methods

Several methods have been reported for the synthesis of 3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the commonly used methods involves the reaction of 4-aminopyridine-3-thiol with 4-tert-butylbenzaldehyde and 2-chloroacetyl chloride in the presence of triethylamine. The reaction mixture is then refluxed in acetonitrile to obtain the desired product.

Scientific Research Applications

3-(4-Tert-butylphenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various research fields. It has been reported to exhibit significant anticancer activity against various cancer cell lines. It has also been studied for its potential as an anti-inflammatory and antioxidant agent. Additionally, this compound has been investigated for its potential as an antibacterial and antifungal agent.